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Get Quote

Guaijaverin is a flavonoid glycoside, specifically a quercetin-3-O-α-L-arabinopyranoside, recognized as

one of the key bioactive compounds in guava leaves [1] [2].

Chemical Class: Flavonol glycoside
IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5S)-3,4,5-trihydroxyoxan-2-

yl]oxychromen-4-one
Molecular Formula: C₂₀H₁₈O₁₁

Molecular Weight: 434.35 g/mol
Structure: Comprises a quercetin aglycone linked to an arabinose sugar moiety.

Extraction and Analytical Methods

The following table summarizes the key steps for extracting and identifying guaijaverin from guava leaves,

compiled from various experimental approaches.

Protocol Step Description Key Parameters & Techniques

Sample
Preparation

Fresh guava leaves are rinsed, shade-

dried, and ground to a fine powder.

Uniform particle size (e.g., 1 mm sieve)

to maximize extraction efficiency [3].
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| Extraction | Solid-liquid extraction using suitable solvents. | Solvents: Ethanol/water mixtures (e.g., 50-

70%) or pure aqueous [4] [5] [3]. Advanced Techniques: Ultrasound-assisted extraction (UAE),

Microwave-assisted extraction (MAE) to enhance yield and speed [4]. Typical Ratio: 20g leaf powder per

100mL solvent, boiled at 90°C for 30 min [3]. | | Extract Analysis | Identification and quantification of

guaijaverin. | Primary Technique: Liquid Chromatography coupled with Mass Spectrometry (LC-MS),

often in negative ionization mode [6] [4] [3]. Advanced Systems: UHPLC-LTQ-Orbitrap-MS/MS [6] or

UPLC-Q-TOF-MS/MS [4] for high-resolution accurate mass confirmation. |

The workflow for extraction and analysis can be visualized as follows:

Guava Leaf Sample

Sample Preparation

Extraction

LC-MS Analysis

Guaijaverin Identified

Click to download full resolution via product page

Reported Biological Activities and Potential
Mechanisms
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Guaijaverin contributes to the broad pharmacological profile of guava leaf extract. The table below outlines

its documented activities.

Biological
Activity

Reported Effects and Potential Mechanisms

Antimicrobial Exhibits activity against various intestinal and foodborne pathogens. Believed to act
by disrupting microbial cell membranes [7] [3] [2].

Antidiarrheal Considered one of the key antidiarrheal compounds in guava leaves. May work
through antibacterial action and possibly by reducing intestinal inflammation [1] [2].

Antioxidant As a flavonoid derivative, it can scavenge free radicals and reactive oxygen species
(ROS), helping to reduce oxidative stress [7] [4].

Anti-
inflammatory

May contribute to the overall anti-inflammatory effects of guava leaf extract, though
its specific molecular targets are less defined [1].

Research Gaps and Future Directions

While guaijaverin is consistently identified as a constituent of guava leaves, several areas require further

investigation to support drug development:

Quantitative Analysis: More studies are needed to determine the precise concentration of

guaijaverin in different guava cultivars and how it is affected by growth conditions and processing
methods [4] [5].

Mechanism of Action: The specific molecular pathways and targets for guaijaverin's biological
activities, particularly its anti-inflammatory and antidiabetic potential, are not fully elucidated [2].

Synergistic Effects: Guaijaverin likely works in synergy with other compounds in the leaf extract,
such as quercetin and its other glycosides. The nature of these interactions is a key area for future

research [4] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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